ALX-5407

• CAS No.: 405225-21-0
• Product Name: ALX-5407
• Molecular Formula: C24H24FNO3
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 2-[[3-(4-fluorophenyl)-3-(4-phenylphenoxy)propyl]-methylamino]acetic acid
• Standard InChI: InChI=1S/C24H24FNO3/c1-26(17-24(27)28)16-15-23(20-7-11-21(25)12-8-20)29-22-13-9-19(10-14-22)18-5-3-2-4-6-18/h2-14,23H,15-17H2,1H3,(H,27,28)
• Standard InChIKey: FDORQEIHOKEJNX-HSZRJFAPSA-N
• Isomeric SMILES: CN(CC[C@H](C1=CC=C(C=C1)F)OC2=CC=C(C=C2)C3=CC=CC=C3)CC(=O)O
• SMILES: CN(CCC(C1=CC=C(C=C1)F)OC2=CC=C(C=C2)C3=CC=CC=C3)CC(=O)O
• Canonical SMILES: CN(CCC(C1=CC=C(C=C1)F)OC2=CC=C(C=C2)C3=CC=CC=C3)CC(=O)O
• Appearance: Solid powder
• Description: 2-[[(3R)-3-(4-fluorophenyl)-3-(4-phenylphenoxy)propyl]-methylamino]acetic acid is a member of biphenyls.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (R)-(N-(3-(4'-fluorophenyl)-3-(4'-phenylphenoxy)propyl))sarcosine; ALX 5407
• Reference: 1: Tu Y, Zhang L, Tong L, Wang Y, Zhang S, Wang R, Li L, Wang Z. EFhd2/swiprosin-1 regulates LPS-induced macrophage recruitment via enhancing actin polymerization and cell migration. Int Immunopharmacol. 2018 Feb;55:263-271. doi: 10.1016/j.intimp.2017.12.030. Epub 2017 Dec 27. PubMed PMID: 29288926.; 2: Singh R, Bellat V, Wang M, Schweitzer ME, Wu YL, Tung CH, Souweidane MM, Law B. Volume of distribution and clearance of peptide-based nanofiber after convection-enhanced delivery. J Neurosurg. 2018 Jul;129(1):10-18. doi: 10.3171/2017.2.JNS162273. Epub 2017 Sep 8. PubMed PMID: 28885119.; 3: El Rahman HAA, Salama M, Gad El-Hak SA, El-Harouny MA, ElKafrawy P, Abou-Donia MB. A Panel of Autoantibodies Against Neural Proteins as Peripheral Biomarker for Pesticide-Induced Neurotoxicity. Neurotox Res. 2018 Feb;33(2):316-336. doi: 10.1007/s12640-017-9793-y. Epub 2017 Sep 5. PubMed PMID: 28875469.; 4: Oyama M, Kuraoka S, Watanabe S, Iwai T, Tanabe M. Electrophysiological evidence of increased glycine receptor-mediated phasic and tonic inhibition by blockade of glycine transporters in spinal superficial dorsal horn neurons of adult mice. J Pharmacol Sci. 2017 Mar;133(3):162-167. doi: 10.1016/j.jphs.2017.02.011. Epub 2017 Feb 27. PubMed PMID: 28302446.; 5: Jeun M, Park S, Lee H, Lee KH. Highly sensitive detection of protein biomarkers via nuclear magnetic resonance biosensor with magnetically engineered nanoferrite particles. Int J Nanomedicine. 2016 Oct 21;11:5497-5503. eCollection 2016. PubMed PMID: 27799772; PubMed Central PMCID: PMC5085298.; 6: Parlakian A, Paulin D, Izmiryan A, Xue Z, Li Z. Intermediate filaments in peripheral nervous system: Their expression, dysfunction and diseases. Rev Neurol (Paris). 2016 Oct;172(10):607-613. doi: 10.1016/j.neurol.2016.07.015. Epub 2016 Aug 25. Review. PubMed PMID: 27569989.; 7: John A, Okolie C, Porter A, Moore C, Thomas G, Whitfield R, Oretti R, Snooks H. Non-accidental non-fatal poisonings attended by emergency ambulance crews: an observational study of data sources and epidemiology. BMJ Open. 2016 Aug 18;6(8):e011049. doi: 10.1136/bmjopen-2016-011049. PubMed PMID: 27540098; PubMed Central PMCID: PMC5013357.; 8: Kulp CW, Chobot JM, Freitas HR, Sprechini GD. Using ordinal partition transition networks to analyze ECG data. Chaos. 2016 Jul;26(7):073114. doi: 10.1063/1.4959537. PubMed PMID: 27475074.; 9: Asselot R, Simon-O'Brien E, Lebourgeois S, Nee G, Delaunay V, Duchatelle P, Bouet V, Dauphin F. Time-dependent impact of glutamatergic modulators on the promnesiant effect of 5-HT(6)R blockade on mice recognition memory. Pharmacol Res. 2017 Apr;118:111-118. doi: 10.1016/j.phrs.2016.06.009. Epub 2016 Jun 30. PubMed PMID: 27373846.; 10: Huang B, Xie Q, Lu X, Qian T, Li S, Zhu R, Yu W, Chen G, Chen Z, Xu X, Wang T, Li L. GlyT1 Inhibitor NFPS Exerts Neuroprotection via GlyR Alpha1 Subunit in the Rat Model of Transient Focal Cerebral Ischaemia and Reperfusion. Cell Physiol Biochem. 2016;38(5):1952-62. doi: 10.1159/000445556. Epub 2016 May 9. PubMed PMID: 27161043.; 11: Hudson MR, Rind G, O'Brien TJ, Jones NC. Reversal of evoked gamma oscillation deficits is predictive of antipsychotic activity with a unique profile for clozapine. Transl Psychiatry. 2016 Apr 19;6:e784. doi: 10.1038/tp.2016.51. PubMed PMID: 27093066; PubMed Central PMCID: PMC4872409.; 12: Reyes-Urueña J, Breveglieri M, Furegato M, Fernàndez-López L, Agusti C, Casabona J. Heterogeneity of community-based voluntary, counselling and testing services for HIV in Europe: the HIV-COBATEST survey. Int J STD AIDS. 2017 Jan;28(1):28-38. doi: 10.1177/0956462415623402. Epub 2016 Jul 11. PubMed PMID: 26672004.; 13: Hanuska A, Szénási G, Albert M, Koles L, Varga A, Szabo A, Matyus P, Harsing LG Jr. Some Operational Characteristics of Glycine Release in Rat Retina: The Role of Reverse Mode Operation of Glycine Transporter Type-1 (GlyT-1) in Ischemic Conditions. Neurochem Res. 2016 Feb;41(1-2):73-85. doi: 10.1007/s11064-015-1713-z. Epub 2015 Sep 12. PubMed PMID: 26364050.; 14: Langland-Orban B, Large JT, Sear AM, Zhang H, Zhang N. Operating Profitability of For-Profit and Not-for-Profit Florida Community Hospitals During Medicare Policy Changes, 2000 to 2010. Inquiry. 2015 Aug 19;52. pii: 0046958015600753. doi: 10.1177/0046958015600753. Print 2015. PubMed PMID: 26294267; PubMed Central PMCID: PMC5813624.; 15: Wu M, Li J. Numb family proteins: novel players in cardiac morphogenesis and cardiac progenitor cell differentiation. Biomol Concepts. 2015 Apr;6(2):137-48. doi: 10.1515/bmc-2015-0003. Review. PubMed PMID: 25883210; PubMed Central PMCID: PMC4589147.; 16: Harsing LG Jr, Timar J, Szabo G, Udvari S, Nagy KM, Marko B, Zsilla G, Czompa A, Tapolcsanyi P, Kocsis A, Matyus P. Sarcosine-Based Glycine Transporter Type-1 (GlyT-1) Inhibitors Containing Pyridazine Moiety: A Further Search for Drugs with Potential to Influence Schizophrenia Negative Symptoms. Curr Pharm Des. 2015;21(17):2291-303. PubMed PMID: 25578890.; 17: Pinto MC, Lima IV, da Costa FL, Rosa DV, Mendes-Goulart VA, Resende RR, Romano-Silva MA, de Oliveira AC, Gomez MV, Gomez RS. Glycine transporters type 1 inhibitor promotes brain preconditioning against NMDA-induced excitotoxicity. Neuropharmacology. 2015 Feb;89:274-81. doi: 10.1016/j.neuropharm.2014.10.003. Epub 2014 Oct 13. PubMed PMID: 25312280.; 18: Kawaura K, Koike H, Kinoshita K, Kambe D, Kaku A, Karasawa J, Chaki S, Hikichi H. Effects of a glycine transporter-1 inhibitor and D-serine on MK-801-induced immobility in the forced swimming test in rats. Behav Brain Res. 2015 Feb 1;278:186-92. doi: 10.1016/j.bbr.2014.09.046. Epub 2014 Oct 6. PubMed PMID: 25300471.; 19: Jouvet A, Vasiljevic A, Champier J, Fèvre Montange M. Pineal parenchymal tumours and pineal cysts. Neurochirurgie. 2015 Apr-Jun;61(2-3):123-9. doi: 10.1016/j.neuchi.2013.04.003. Epub 2014 Jun 27. PubMed PMID: 24975206.; 20: Morgenstein A, Davis R, Talwalkar V, Iwinski H Jr, Walker J, Milbrandt TA. A randomized clinical trial comparing reported and measured wear rates in clubfoot bracing using a novel pressure sensor. J Pediatr Orthop. 2015 Mar;35(2):185-91. doi: 10.1097/BPO.0000000000000205. PubMed PMID: 24787312.
• PubChem Compound: 5311283
• Last Modified: Nov 11 2021